7,8-dimethoxy-5-(4-methylbenzyl)-3-phenyl-5H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 7,8-dimethoxy-5-[(4-methylphenyl)methyl]-3-phenylpyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C26H23N3O2/c1-17-9-11-18(12-10-17)15-29-16-21-25(19-7-5-4-6-8-19)27-28-26(21)20-13-23(30-2)24(31-3)14-22(20)29/h4-14,16H,15H2,1-3H3
• InChI Key: PYJGCEBSEMQNKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=C3C(=NN=C3C4=CC(=C(C=C42)OC)OC)C5=CC=CC=C5
• Molecular Formula: C26H23N3O2
• Molecular Weight: 409.5 g/mol
• CAS No.: 866728-31-6

Description

7,8-dimethoxy-5-(4-methylbenzyl)-3-phenyl-5H-pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C26H23N3O2 and its molecular weight is 409.489. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Research has shown the synthesis and structural elucidation of compounds related to 7,8-dimethoxy-5-(4-methylbenzyl)-3-phenyl-5H-pyrazolo[4,3-c]quinoline, emphasizing the diversity of synthetic routes and the importance of structural features for biological activity. For instance, Deady et al. (2003) discussed the synthesis and cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, highlighting the potential of these compounds as potent cytotoxins against various cancer cell lines (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003). Moreover, studies on the synthesis, crystal structure, and docking studies of novel isoxazolequinoxaline derivatives reveal their promising anti-cancer properties, supported by DFT calculations and molecular dynamics analyses (Abad, Hamid Sallam, Al-Ostoot, Khamees, Al-Horaibi, SridharM., Khanum, Madegowda, Hafi, Mague, Essassi, & Ramli, 2021).

Potential Biological Activities

The research also extends to the examination of biological activities, including anti-cancer and anti-tubercular effects. Asquith et al. (2019) investigated 4-anilinoquinolines and 4-anilinoquinazolines, identifying novel inhibitors of Mycobacterium tuberculosis with significant potency, indicating the relevance of the benzyloxy aniline and the dimethoxy quinoline ring for Mtb inhibition (Asquith, Fleck, Torrice, Crona, Grundner, & Zuercher, 2019). These findings suggest a promising avenue for the development of new therapeutic agents against tuberculosis, showcasing the importance of structural modifications for enhanced biological activity.